Cas no 2097899-02-8 (2,6-difluoro-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide)

2,6-difluoro-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide Chemical and Physical Properties
Names and Identifiers
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- 2,6-difluoro-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide
- 2,6-difluoro-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)benzamide
- 2,6-difluoro-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]benzamide
- 2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide
- AKOS032465163
- 2097899-02-8
- F6443-9747
-
- Inchi: 1S/C17H14F5N3O/c18-12-2-1-3-13(19)15(12)16(26)24-11-6-7-25(9-11)14-5-4-10(8-23-14)17(20,21)22/h1-5,8,11H,6-7,9H2,(H,24,26)
- InChI Key: JNQRFSVDBRRVKY-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1C(NC1CN(C2C=CC(C(F)(F)F)=CN=2)CC1)=O)F
Computed Properties
- Exact Mass: 371.10570289g/mol
- Monoisotopic Mass: 371.10570289g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 45.2Ų
2,6-difluoro-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6443-9747-2μmol |
2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide |
2097899-02-8 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6443-9747-5mg |
2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide |
2097899-02-8 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6443-9747-30mg |
2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide |
2097899-02-8 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6443-9747-20μmol |
2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide |
2097899-02-8 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6443-9747-75mg |
2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide |
2097899-02-8 | 75mg |
$208.0 | 2023-09-08 | ||
Life Chemicals | F6443-9747-1mg |
2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide |
2097899-02-8 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6443-9747-10mg |
2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide |
2097899-02-8 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6443-9747-10μmol |
2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide |
2097899-02-8 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6443-9747-20mg |
2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide |
2097899-02-8 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6443-9747-4mg |
2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide |
2097899-02-8 | 4mg |
$66.0 | 2023-09-08 |
2,6-difluoro-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide Related Literature
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
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Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
Additional information on 2,6-difluoro-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide
Comprehensive Overview of 2,6-Difluoro-N-{1-[5-(Trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide (CAS No. 2097899-02-8)
2,6-Difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide (CAS No. 2097899-02-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine-pyrrolidine derivatives, which are increasingly explored for their bioactivity and versatility in drug discovery. The presence of multiple fluorine atoms, including a trifluoromethyl group, enhances its lipophilicity and metabolic stability, making it a promising candidate for further development.
In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in medicinal chemistry and crop protection. Researchers are particularly interested in 2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide due to its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator. These targets are critical in treating diseases such as cancer, inflammation, and neurological disorders, aligning with current trends in precision medicine and personalized therapies.
The synthesis of CAS No. 2097899-02-8 involves multi-step organic reactions, including amide bond formation and palladium-catalyzed cross-coupling. Its pyridine-pyrrolidine scaffold offers a rigid framework for molecular interactions, while the difluorobenzamide moiety contributes to its binding affinity. This combination of structural elements makes it a valuable intermediate for designing novel bioactive molecules, addressing the growing need for innovative therapeutics in the pharmaceutical industry.
From an environmental perspective, the use of fluorinated compounds like 2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide raises questions about their persistence and ecological impact. Regulatory agencies and researchers are actively studying the biodegradation and toxicity profiles of such molecules to ensure sustainable development. This aligns with the global push for green chemistry and safer alternatives in industrial applications.
In the agrochemical sector, pyridine derivatives are widely employed as herbicides and insecticides. The trifluoromethyl group in CAS No. 2097899-02-8 may enhance its pesticidal activity by improving membrane permeability and target specificity. As the agricultural industry seeks solutions for resistant pests and climate-resilient crops, this compound could play a role in next-generation crop protection strategies.
Analytical characterization of 2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for regulatory submissions and industrial-scale production. The compound’s stability under various conditions is also a key focus, as it influences formulation development and shelf-life.
Given the rising interest in AI-driven drug discovery, CAS No. 2097899-02-8 could serve as a valuable data point for machine learning models predicting molecular properties and bioactivity. Computational chemists are leveraging such compounds to train algorithms for virtual screening and de novo design, accelerating the identification of lead candidates. This intersection of chemistry and artificial intelligence is reshaping the future of R&D.
In summary, 2,6-difluoro-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide (CAS No. 2097899-02-8) represents a compelling example of modern fluorinated chemistry with broad applicability. Its potential in pharmaceuticals, agrochemicals, and computational research underscores its relevance in addressing contemporary scientific and industrial challenges. As innovation continues, this compound is poised to contribute to advancements in health, agriculture, and sustainable technology.
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